Cas no 1213359-01-3 (METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOATE)

• Product Name: METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOATE
• CAS No: 1213359-01-3
• MF: C₁₁H₁₄FNO₂
• MW: 211.232766628265
• CID: 5593887
• PubChem ID: 146080961
• Update Time: 2025-05-20

METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOATE Chemical and Physical Properties

Names and Identifiers

• METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOATE
• Benzenepropanoic acid, β-amino-2-fluoro-4-methyl-, methyl ester, (βS)-
• 1213359-01-3
• EN300-1162662

• Inchi： 1S/C11H14FNO2/c1-7-3-4-8(9(12)5-7)10(13)6-11(14)15-2/h3-5,10H,6,13H2,1-2H3/t10-/m0/s1
• InChI Key： KABFMVKTHYFOEE-JTQLQIEISA-N
• SMILES： C(OC)(=O)C[C@H](N)C1=CC=C(C)C=C1F

Computed Properties

• Exact Mass: 211.10085685g/mol
• Monoisotopic Mass: 211.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOATE

METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOATE: A Comprehensive Overview

METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOATE, with the CAS number 1213359-01-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its specific stereochemistry and structural features, has garnered attention due to its potential applications in medicinal chemistry and biotechnology. The presence of a chiral center at the propylamine moiety and the fluorinated aromatic ring makes this compound a promising candidate for further investigation.

The compound's structure consists of a propyl backbone with an amine group at the third carbon position, flanked by a methyl group and a fluorinated phenyl ring. The stereochemistry at the third carbon is specifically S-configured, which is critical for its biological activity and interactions with biological targets. This configuration influences the molecule's pharmacokinetic properties, including solubility, metabolic stability, and binding affinity.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding properties. The fluorine atom at the 2-position of the phenyl ring in METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOATE contributes to these advantages by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This feature makes it particularly valuable for designing drugs with prolonged half-lives and improved bioavailability.

Research in the field of chiral drugs has shown that the stereochemistry of a molecule can significantly impact its therapeutic efficacy. The S-configuration of METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOATE is believed to enhance its interaction with biological targets, leading to more potent and selective pharmacological effects. Studies have demonstrated that chiral drugs often exhibit different pharmacological profiles compared to their racemic counterparts, making them more effective in treating various diseases.

The pharmaceutical industry has been actively exploring novel compounds with unique structural features to address unmet medical needs. METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOATE represents a promising candidate for further development due to its structural complexity and potential biological activity. Its combination of a chiral center, fluorinated aromatic ring, and amine functionality makes it an attractive scaffold for drug discovery efforts.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of novel compounds with high accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOATE has been subjected to virtual screening using various computational methods to assess its binding affinity to potential biological targets. Preliminary results suggest that this compound may exhibit significant activity against certain enzymes and receptors involved in disease pathways.

The synthesis of METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOATE involves multiple steps, including stereoselective reactions and functional group transformations. The synthesis must be carefully optimized to ensure high yield and purity. Researchers have employed various synthetic strategies, such as asymmetric hydrogenation and cross-coupling reactions, to construct the desired chiral center and fluorinated aromatic moiety. These synthetic approaches are critical for producing sufficient quantities of the compound for further characterization and testing.

In conclusion, METHYL (3S)-3-AMINO-3-(2-FLUORO-4-METHYLPHENYL)PROPANOATE is a compound with significant potential in pharmaceutical research. Its unique structural features, including a chiral center and fluorinated aromatic ring, make it an attractive candidate for drug development. Advances in computational chemistry and synthetic methodologies have facilitated its investigation as a lead compound for therapeutic applications. Further research is warranted to fully explore its pharmacological properties and potential clinical uses.